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Compound of Interest

Compound Name: 3-Nitrobenzamide

Cat. No.: B147352 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of m-Nitrobenzamide

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental. m-Nitrobenzamide (3-
nitrobenzamide) is an organic compound that serves as a valuable intermediate in various

chemical syntheses, including the development of pharmaceutical agents.[1] This guide

provides a detailed overview of its core physical and chemical characteristics, experimental

protocols for its synthesis and modification, and logical workflows presented through diagrams.

Core Properties of m-Nitrobenzamide
m-Nitrobenzamide is a yellow crystalline powder.[2][3][4] Its chemical structure consists of a

benzene ring substituted with an amide group and a nitro group at the meta position.[4] This

arrangement of functional groups dictates its reactivity and physical properties.[4]

Physical and Chemical Data
The quantitative physical and chemical properties of m-nitrobenzamide are summarized below

for easy reference.

Table 1: Physical Properties of m-Nitrobenzamide
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Property Value Source(s)

Molecular Weight 166.13 g/mol [2][5]

Melting Point 140-143 °C (284-291.2 °F) [2][3]

Boiling Point
310-315 °C (590-599 °F) at

760 mmHg
[5][6][7]

Appearance
Yellow crystalline powder or

crystals
[2][3][5]

Solubility
Less than 0.1 mg/mL in water

at 18°C (64°F)
[5][7]

Density ~1.5 g/cm³ [8]

pKa 14.86 ± 0.50 (Predicted) [2]

Table 2: Identification and Structural Data

Identifier Value Source(s)

CAS Number 645-09-0 [6][9][10]

Molecular Formula C₇H₆N₂O₃ [2][6][9]

InChI

InChI=1S/C7H6N2O3/c8-

7(10)5-2-1-3-6(4-5)9(11)12/h1-

4H,(H2,8,10)

[2][9]

InChIKey
KWAYEPXDGHYGRW-

UHFFFAOYSA-N
[2][6][9]

Canonical SMILES
C1=CC(=CC=C1C(=O)N)--

INVALID-LINK--[O-]
[8]

Chemical Reactivity and Stability
m-Nitrobenzamide is a nitrated amide.[5][7] It is stable under normal conditions but is

incompatible with strong oxidizing agents.[2][3] The compound is probably combustible, though
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flash point data are not readily available.[2][7] The combustion of m-nitrobenzamide generates

mixed oxides of nitrogen (NOx).[5][7]

Key reactivity characteristics include:

Weak Basicity: Like other amides, it is a very weak base, weaker than water.[5][7]

Acidity: The imide form can react as an acid with strong bases to form salts.[5][7]

Dehydration: Mixing with dehydrating agents like phosphorus pentoxide (P₂O₅) or thionyl

chloride (SOCl₂) will generate the corresponding nitrile.[5][7]

Reduction: The nitro group is susceptible to reduction, a key reaction for forming amino-

derivatives which are often useful in further synthesis. Common reducing agents include

metals in acidic media (e.g., Sn/HCl) or catalytic hydrogenation.[11][12]

Hydrolysis: The amide group can be hydrolyzed under acidic or basic conditions, though

specific kinetic data for the meta-isomer is not detailed in the provided results.

Experimental Protocols
Detailed methodologies for the synthesis and reduction of m-nitrobenzamide are crucial for its

practical application in a laboratory setting.

Synthesis of m-Nitrobenzamide from m-Nitrobenzonitrile
This protocol details the hydrolysis of a nitrile to an amide.

Experimental Procedure:

In a reaction tube, add 0.0336 g (10 mol%) of Cesium Hydroxide Monohydrate (CsOH·H₂O)

and 2 mmol of m-nitrobenzonitrile.

Add 1.0 mL of ammonia water to the tube to serve as the solvent.

Seal the reaction tube securely.

Heat the reaction mixture to 100°C for 1 hour.
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Monitor the reaction conversion rate using Gas Chromatography-Mass Spectrometry (GC-

MS).

Upon completion (conversion >99%), purify the product by column chromatography to yield

m-nitrobenzamide.[13]

Reduction of m-Nitrobenzamide to m-Aminobenzamide
This protocol describes a general method for the reduction of an aromatic nitro group to a

primary amine using iron powder.

Experimental Procedure:

Suspend the nitroaromatic compound (m-nitrobenzamide) in a suitable solvent such as

water, ethanol, or a mixture thereof, in a round-bottom flask.

Add iron powder to the suspension.

Add a catalyst such as ammonium chloride or acetic acid.

Heat the reaction mixture to reflux with vigorous stirring.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

After completion, cool the mixture to room temperature and dilute it with water.

Filter the mixture through a pad of Celite® to remove the iron salts.

Extract the aqueous filtrate with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to afford the crude amine product.

Purify the resulting m-aminobenzamide if necessary.[12]

Visualized Workflows and Pathways
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To better illustrate the logical flow of experimental and chemical processes involving m-

nitrobenzamide, the following diagrams are provided in DOT language.

Synthesis Workflow

1. Reagents
(m-nitrobenzonitrile, CsOH·H₂O, NH₃·H₂O)

2. Reaction
(100°C, 1 hr)

Combine & Heat

3. Monitoring
(GC-MS)

Check Conversion

4. Work-up & Purification
(Column Chromatography)

Reaction Complete

5. Final Product
(m-nitrobenzamide)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of m-nitrobenzamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b147352?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Haber Reduction Pathway for Nitro Group

Ar-NO₂

(Nitro Group)
Ar-NO

(Nitroso)
+2e⁻, +2H⁺ Ar-NHOH

(Hydroxylamine)
+2e⁻, +2H⁺ Ar-NH₂

(Amine Group)
+2e⁻, +2H⁺

Click to download full resolution via product page

Caption: The direct reduction pathway of an aromatic nitro group to an amine.[14]
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Experimental Logic for Reduction Protocol

Start: m-Nitrobenzamide Suspension

Add Iron Powder &
Ammonium Chloride/Acetic Acid

Heat to Reflux with
Vigorous Stirring

Monitor Reaction
(TLC / LC-MS)

Reaction Complete?

is_complete

No

Cool, Dilute with Water,
Filter through Celite®

Yes

Extract with Organic Solvent,
Dry, and Concentrate

End: Crude m-Aminobenzamide

Click to download full resolution via product page

Caption: Logical workflow for the reduction of m-nitrobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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